Cas no 1804099-38-4 (7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride)

• Product Name: 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride
• CAS No: 1804099-38-4
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4825019
• Update Time: 2025-11-01

7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride

• Inchi： 1S/C9H7ClN2O2/c10-9(14)6-2-1-5(3-13)7-8(6)12-4-11-7/h1-2,4,13H,3H2,(H,11,12)
• InChI Key： OOZQSUFFEOPDFR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(CO)C2=C1NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.1
• Topological Polar Surface Area: 66

Additional information on 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride

7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride (CAS No. 1804099-38-4)

7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride, also known by its CAS number CAS No. 1804099-38-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzimidazoles, which are widely studied for their versatile applications in drug design, catalysis, and electronic materials. The presence of the hydroxymethyl group at the 7-position and the carbonyl chloride group at the 4-position imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

The synthesis of 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride typically involves multi-step reactions, often starting from benzene derivatives or related heterocycles. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis, such as coupling reactions or cyclizations. These developments highlight the compound's potential as a building block for more complex structures.

In terms of applications, 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride has shown promise in the development of bioactive molecules. Its structure allows for various functionalization strategies, enabling the creation of compounds with potential pharmacological activities. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for drug discovery programs targeting chronic diseases.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in designing new catalysts for industrial processes. Recent research has focused on its role in asymmetric catalysis, where it serves as a ligand to enhance selectivity and efficiency in reactions such as alkene epoxidation or enantioselective reductions.

The chemical stability and reactivity of 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride make it a valuable tool in organic synthesis. Its reactivity towards nucleophiles, particularly at the carbonyl chloride position, allows for straightforward substitutions or additions. This property is exploited in constructing larger molecular frameworks or incorporating functional groups for specific applications.

In conclusion, 7-Hydroxymethyl-1H-benzimidazole-4-carbonyl chloride (CAS No. 1804099-38-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as an essential component in modern chemical synthesis and materials development.